Cas no 946228-22-4 (7-(2Z)-3-chlorobut-2-en-1-yl-8-(cyclohexylamino)-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione)

• Product Name: 7-(2Z)-3-chlorobut-2-en-1-yl-8-(cyclohexylamino)-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• CAS No: 946228-22-4
• MF: C₁₆H₂₂ClN₅O₂
• MW: 351.831182003021
• CID: 5932475
• PubChem ID: 42476709
• Update Time: 2025-05-17

7-(2Z)-3-chlorobut-2-en-1-yl-8-(cyclohexylamino)-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 7-(2Z)-3-chlorobut-2-en-1-yl-8-(cyclohexylamino)-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• 7-[(Z)-3-chlorobut-2-enyl]-8-(cyclohexylamino)-3-methylpurine-2,6-dione
• F2477-0081
• (Z)-7-(3-chlorobut-2-en-1-yl)-8-(cyclohexylamino)-3-methyl-1H-purine-2,6(3H,7H)-dione
• AKOS024650685
• 946228-22-4

• Inchi： 1S/C16H22ClN5O2/c1-10(17)8-9-22-12-13(21(2)16(24)20-14(12)23)19-15(22)18-11-6-4-3-5-7-11/h8,11H,3-7,9H2,1-2H3,(H,18,19)(H,20,23,24)/b10-8-
• InChI Key： UPGNEMRNGABUST-NTMALXAHSA-N
• SMILES： Cl/C(/C)=C\CN1C2C(NC(N(C)C=2N=C1NC1CCCCC1)=O)=O

Computed Properties

• Exact Mass: 351.1462027g/mol
• Monoisotopic Mass: 351.1462027g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 535
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 79.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Xanthines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives Xanthines

Additional information on 7-(2Z)-3-chlorobut-2-en-1-yl-8-(cyclohexylamino)-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione

Professional Introduction to Compound with CAS No. 946228-22-4 and Product Name: 7-(2Z)-3-chlorobut-2-en-1-yl-8-(cyclohexylamino)-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione

The compound in question, identified by the CAS number 946228-22-4, is a highly specialized molecule with a complex chemical structure. Its product name, 7-(2Z)-3-chlorobut-2-en-1-yl-8-(cyclohexylamino)-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione, provides detailed insights into its molecular composition and functional groups. This introduction aims to explore the compound's properties, potential applications, and relevance in contemporary chemical and pharmaceutical research.

The molecular framework of this compound features a purine core, which is a fundamental scaffold in biochemistry and pharmacology. Purine derivatives are well-known for their biological significance, often serving as key components in nucleic acids and various therapeutic agents. The presence of a chlorobutene moiety at the 3-position and an amino-substituted cyclohexyl group at the 8-position introduces unique electronic and steric properties to the molecule. These structural elements are critical in determining its reactivity and interactions with biological targets.

Recent advancements in medicinal chemistry have highlighted the importance of optimizing purine-based scaffolds for drug development. The 7-(2Z)-3-chlorobut-2-en-1-yl substituent likely contributes to the compound's ability to engage with specific enzymes or receptors, while the 8-(cyclohexylamino) group may enhance solubility and metabolic stability. Such modifications are often employed to improve pharmacokinetic profiles and therapeutic efficacy.

One of the most intriguing aspects of this compound is its potential role in inhibiting key enzymes involved in cellular signaling pathways. For instance, purine derivatives have been extensively studied for their ability to modulate kinases and phosphodiesterases. The 3-methyl group in the tetrahydro-purine ring may further fine-tune the compound's binding affinity and selectivity. Such features make it a promising candidate for further investigation in oncology and inflammatory diseases.

In vitro studies have begun to unravel the mechanistic aspects of this compound. Preliminary data suggest that it may exhibit inhibitory activity against certain enzymes by competing with natural substrates or inducing conformational changes in target proteins. The chlorobutene moiety could play a role in disrupting enzyme-substrate interactions, thereby modulating downstream signaling cascades. Additionally, the cyclohexylamino group may contribute to hydrophobic interactions, enhancing binding affinity.

The synthesis of this compound represents a significant achievement in organic chemistry. The multi-step synthesis involves strategic functional group transformations, including alkylation, cyclization, and nitration reactions. Each step must be meticulously controlled to ensure high yield and purity. Advanced computational methods have been employed to predict optimal reaction conditions and minimize side products. Such methodologies underscore the growing integration of computational chemistry in drug discovery pipelines.

From a pharmaceutical perspective, this compound holds promise as a lead molecule for developing novel therapeutics. Its unique structural features make it suitable for targeting diseases with unmet medical needs. For example, kinases overexpressed in cancer cells could be potential targets for this purine derivative. By inhibiting these enzymes, the compound may disrupt tumor growth and metastasis. Furthermore, its ability to cross cell membranes suggests potential applications in treating neurological disorders.

Regulatory considerations are also essential when evaluating new chemical entities like this one. Compliance with Good Manufacturing Practices (GMP) ensures that the compound is produced consistently and safely for preclinical and clinical studies. Toxicological assessments are conducted to evaluate potential side effects before human trials can begin. These rigorous standards are critical in ensuring patient safety while advancing drug development efforts.

The future of this compound lies in its translation from bench research to clinical application. Collaborative efforts between academic researchers and pharmaceutical companies are necessary to validate its therapeutic potential through preclinical models and human trials. As our understanding of disease mechanisms evolves, so too will our ability to design molecules that precisely target pathological processes.

In conclusion,7-(2Z)-3-chlorobut-2-en-1-yl-8-(cyclohexylamino)-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione represents a fascinating example of how structural innovation can lead to novel therapeutic agents. Its complex architecture and functional groups make it a valuable tool for exploring new treatment strategies across multiple disease areas.